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Compound of Interest

Compound Name: Barium dichromate

Cat. No.: B084721 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide to the quantitative analysis of

Barium Dichromate (BaCr₂O₇) solutions using Ultraviolet-Visible (UV-Vis) spectroscopy. The

characteristic UV-Vis spectrum of the dichromate ion (Cr₂O₇²⁻) allows for reliable determination

of concentration. This note details the underlying principles, necessary instrumentation, and

step-by-step protocols for sample preparation, spectral acquisition, and data analysis based on

the Beer-Lambert Law.

Principle of Analysis
The UV-Vis analysis of barium dichromate is based on the strong light absorption by the

dichromate anion (Cr₂O₇²⁻). The absorption spectrum is a result of charge-transfer transitions,

where an electron moves from an oxygen ligand orbital to a chromium metal orbital.[1] In an

acidic medium, the dichromate ion is the predominant species and exhibits a characteristic

spectrum with two main absorption maxima and two minima in the UV and visible regions.[1][2]

This makes UV-Vis spectroscopy a powerful tool for quantitative analysis.

The concentration of a light-absorbing solute is directly proportional to the absorbance, as

described by the Beer-Lambert Law:

A = εbc

Where:
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A is the absorbance (unitless)

ε (epsilon) is the molar absorptivity (L mol⁻¹ cm⁻¹)

b is the path length of the cuvette (typically 1 cm)

c is the concentration of the analyte (mol L⁻¹)

To ensure the accuracy of the analysis, it is crucial to maintain a stable pH. Dichromate

(Cr₂O₇²⁻) exists in equilibrium with chromate (CrO₄²⁻). In acidic solutions, the equilibrium shifts

to favor the orange-red dichromate ion, while in neutral or basic conditions, the yellow

chromate ion is formed.[1] Therefore, all solutions must be prepared in an acidic medium, such

as perchloric acid or sulfuric acid, to ensure that the dichromate species is exclusively

measured.
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pH-Dependent Equilibrium

2CrO₄²⁻ (Chromate)
Yellow

2HCrO₄⁻
+ 2H⁺ (Acidic pH)

- H₂O

Cr₂O₇²⁻ (Dichromate)
Orange-Red

+ H₂O

- 2OH⁻ (Basic pH)

1. Prepare Stock Solution
(e.g., 100 mg/L BaCr₂O₇ in Acid)

2. Prepare Standard Solutions
(Serial Dilution)

4. Instrument Setup
(Warm-up, Baseline Correction)

3. Prepare Unknown Sample
(Dissolve & Dilute in Acid)

7. Measure Absorbance
of Unknown Sample

5. Measure Absorbance
of Standards at λmax

6. Generate Calibration Curve
(Absorbance vs. Concentration)

8. Calculate Concentration
(Using Calibration Curve Equation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b084721?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b084721
https://pmc.ncbi.nlm.nih.gov/articles/PMC5293529/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5293529/
https://www.benchchem.com/product/b084721#uv-vis-spectroscopic-analysis-of-barium-dichromate-solutions
https://www.benchchem.com/product/b084721#uv-vis-spectroscopic-analysis-of-barium-dichromate-solutions
https://www.benchchem.com/product/b084721#uv-vis-spectroscopic-analysis-of-barium-dichromate-solutions
https://www.benchchem.com/product/b084721#uv-vis-spectroscopic-analysis-of-barium-dichromate-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084721?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

